Cas no 1851131-95-7 (1H-Imidazole-4-methanamine, 1-methyl-N-[(5-methyl-2-furanyl)methyl]-)
1H-Imidazole-4-methanamine, 1-methyl-N-[(5-methyl-2-furanyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-methanamine, 1-methyl-N-[(5-methyl-2-furanyl)methyl]-
-
- Inchi: 1S/C11H15N3O/c1-9-3-4-11(15-9)6-12-5-10-7-14(2)8-13-10/h3-4,7-8,12H,5-6H2,1-2H3
- InChI Key: LTZNVFONKLLPHV-UHFFFAOYSA-N
- SMILES: C1N(C)C=C(CNCC2=CC=C(C)O2)N=1
1H-Imidazole-4-methanamine, 1-methyl-N-[(5-methyl-2-furanyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766051-0.05g |
[(1-methyl-1H-imidazol-4-yl)methyl][(5-methylfuran-2-yl)methyl]amine |
1851131-95-7 | 95% | 0.05g |
$647.0 | 2024-05-22 | |
| Enamine | EN300-766051-0.1g |
[(1-methyl-1H-imidazol-4-yl)methyl][(5-methylfuran-2-yl)methyl]amine |
1851131-95-7 | 95% | 0.1g |
$678.0 | 2024-05-22 | |
| Enamine | EN300-766051-0.25g |
[(1-methyl-1H-imidazol-4-yl)methyl][(5-methylfuran-2-yl)methyl]amine |
1851131-95-7 | 95% | 0.25g |
$708.0 | 2024-05-22 | |
| Enamine | EN300-766051-0.5g |
[(1-methyl-1H-imidazol-4-yl)methyl][(5-methylfuran-2-yl)methyl]amine |
1851131-95-7 | 95% | 0.5g |
$739.0 | 2024-05-22 | |
| Enamine | EN300-766051-1.0g |
[(1-methyl-1H-imidazol-4-yl)methyl][(5-methylfuran-2-yl)methyl]amine |
1851131-95-7 | 95% | 1.0g |
$770.0 | 2024-05-22 | |
| Enamine | EN300-766051-2.5g |
[(1-methyl-1H-imidazol-4-yl)methyl][(5-methylfuran-2-yl)methyl]amine |
1851131-95-7 | 95% | 2.5g |
$1509.0 | 2024-05-22 | |
| Enamine | EN300-766051-5.0g |
[(1-methyl-1H-imidazol-4-yl)methyl][(5-methylfuran-2-yl)methyl]amine |
1851131-95-7 | 95% | 5.0g |
$2235.0 | 2024-05-22 | |
| Enamine | EN300-766051-10.0g |
[(1-methyl-1H-imidazol-4-yl)methyl][(5-methylfuran-2-yl)methyl]amine |
1851131-95-7 | 95% | 10.0g |
$3315.0 | 2024-05-22 |
1H-Imidazole-4-methanamine, 1-methyl-N-[(5-methyl-2-furanyl)methyl]- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1H-Imidazole-4-methanamine, 1-methyl-N-[(5-methyl-2-furanyl)methyl]-
Compound 1851131-95-7: 1H-Imidazole-4-methanamine, 1-methyl-N-[(5-methyl-2-furanyl)methyl]
The compound with CAS No. 1851131-95-7, known as 1H-Imidazole-4-methanamine, specifically the derivative 1-methyl-N-[(5-methyl-2-furanyl)methyl], is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science.
Imidazoles are five-membered rings consisting of two nitrogen atoms and three carbon atoms. The presence of nitrogen atoms in the ring structure imparts unique electronic properties, making imidazoles versatile for various chemical reactions. The imidazole moiety in this compound is further substituted with a methyl group at position 4, which influences its reactivity and stability. Additionally, the N-substituent at position 4 is a complex group: (5-methyl-2-furanyl)methyl, which introduces additional functional groups into the molecule.
The furan ring in the substituent is an aromatic heterocycle containing one oxygen atom. The methyl group attached to the furan ring at position 5 adds further complexity to the structure. This combination of imidazole and furan moieties creates a molecule with potential biological activity, as evidenced by recent studies.
In terms of synthesis, this compound can be prepared through various methods, including nucleophilic substitution or condensation reactions. The choice of synthesis route depends on the availability of starting materials and desired purity. For instance, one approach involves the reaction of an appropriate imidazole derivative with a furan-containing aldehyde under specific conditions to form the desired product.
The structural features of this compound make it an interesting candidate for exploring its biological activity. Recent research has focused on its potential as a molecular scaffold in drug design. The imidazole ring's ability to act as a hydrogen bond donor or acceptor can enhance its interactions with biological targets such as enzymes or receptors.
Preliminary studies suggest that this compound may exhibit antimicrobial activity, particularly against certain bacterial strains. Furthermore, its ability to chelate metal ions could make it useful in designing agents for treating metal-related disorders or as a component in contrast agents for medical imaging.
In conclusion, CAS No. 1851131-95-7 represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups provide ample opportunities for further research into its properties and potential uses.
1851131-95-7 (1H-Imidazole-4-methanamine, 1-methyl-N-[(5-methyl-2-furanyl)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)